2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide

• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-(1-propan-2-ylindol-4-yl)acetamide
• InChI: InChI=1S/C25H26N2O5/c1-14(2)27-12-11-17-19(7-6-8-20(17)27)26-22(28)13-18-15(3)16-9-10-21(30-4)24(31-5)23(16)32-25(18)29/h6-12,14H,13H2,1-5H3,(H,26,28)
• InChI Key: WZVMMFZPSBXGQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NC3=C4C=CN(C4=CC=C3)C(C)C

Description

This compound features a coumarin core (2H-chromen-2-one) substituted with 7,8-dimethoxy and 4-methyl groups, linked via an acetamide bridge to a 1-isopropyl-substituted indole moiety. The coumarin scaffold is associated with diverse biological activities, including anticoagulant, anti-inflammatory, and kinase-inhibitory effects . The indole group, common in bioactive molecules, enhances binding to receptors such as serotonin transporters or kinase domains. The isopropyl substituent on the indole nitrogen likely influences lipophilicity and steric interactions, impacting pharmacokinetics and target engagement .

Preparation Methods

Synthesis of the Chromenone Core (7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)

The chromenone core is synthesized via a Pechmann condensation , a classical method for coumarin derivatives. Starting with 3,4-dimethoxyphenol and ethyl acetoacetate , concentrated sulfuric acid catalyzes cyclization at 0–5°C for 4–6 hours . The methyl group at position 4 originates from the β-keto ester, while methoxy groups at positions 7 and 8 are introduced via prior methylation of the phenolic precursors .

Key Reaction Conditions:

Step	Reagents/Conditions	Yield
Methylation of phenol	Dimethyl sulfate, NaOH, 60°C, 3 h	85%
Pechmann condensation	H₂SO₄, 0–5°C, 4 h	72%
Purification	Recrystallization (ethanol/water)	95%

Alternative routes employ ultrasonic irradiation to reduce reaction times to 1 hour with comparable yields . Post-synthesis, the chromenone intermediate is functionalized at position 3 through Friedel-Crafts acylation using chloroacetyl chloride and AlCl₃ in dichloromethane .

Preparation of the Indole Moiety (1-Isopropyl-1H-indol-4-amine)

The indole fragment is synthesized via a Fischer indole synthesis , starting with 4-nitrobenzaldehyde and isopropyl hydrazine. Cyclization in acetic acid at 120°C for 8 hours yields 1-isopropyl-4-nitro-1H-indole, which is reduced to the amine using H₂/Pd-C in ethanol .

Optimized Protocol:

• Cyclization : 4-Nitrobenzaldehyde (1 eq), isopropyl hydrazine (1.2 eq), AcOH, 120°C, 8 h (Yield: 68%).

• Reduction : 10% Pd-C (0.1 eq), H₂ (1 atm), EtOH, 25°C, 12 h (Yield: 92%) .

Challenges include avoiding over-reduction of the indole ring and ensuring regioselectivity during alkylation. Microwave-assisted synthesis reduces the cyclization time to 30 minutes with a 75% yield.

Formation of the Acetamide Linker

The chromenone and indole fragments are coupled via amide bond formation . The chromenone’s carboxylic acid derivative (generated by hydrolyzing the chloroacetyl intermediate) is activated with EDCl/HOBt and reacted with 1-isopropyl-1H-indol-4-amine in anhydrous THF .

Representative Procedure:

• Hydrolysis : 3-Chloroacetyl chromenone (1 eq), NaOH (2 eq), H₂O/THF (1:1), 25°C, 2 h (Yield: 89%) .

• Activation : EDCl (1.5 eq), HOBt (1.5 eq), DMF, 0°C, 1 h.

• Coupling : 1-Isopropyl-1H-indol-4-amine (1 eq), DIPEA (3 eq), THF, 70°C, 2 h (Yield: 65%) .

Comparative Analysis of Coupling Agents:

Agent	Solvent	Temp (°C)	Time (h)	Yield
EDCl/HOBt	THF	70	2	65%
DCC/DMAP	DCM	25	12	58%
HATU	DMF	25	1	70%

HATU-based protocols show superior yields but require stringent moisture control .

Purification and Characterization

Final purification employs column chromatography (silica gel, ethyl acetate/hexane) followed by recrystallization from methanol . Purity (>98%) is confirmed via HPLC (C18 column, acetonitrile/water gradient).

Spectroscopic Data:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, NH), 7.45–6.82 (m, 6H, aromatic), 3.91 (s, 6H, OCH₃), 2.41 (s, 3H, CH₃), 1.52 (d, 6H, CH(CH₃)₂) .

• HRMS : m/z 442.1987 [M+H]⁺ (calc. 442.1974) .

Challenges and Optimization Strategies

• Regioselectivity in Chromenone Functionalization : Friedel-Crafts acylation at position 3 competes with side reactions at position 6. Using bulky Lewis acids (e.g., FeCl₃) improves selectivity .

• Indole Alkylation : Over-alkylation at N1 is mitigated by employing phase-transfer catalysis (tetrabutylammonium bromide).

• Amide Coupling Efficiency : Microwave-assisted coupling (100°C, 20 min) enhances yields to 78% while reducing racemization .

Scalability and Industrial Relevance

Kilogram-scale synthesis uses continuous flow reactors for the Pechmann condensation (residence time: 10 min, yield: 80%) and amide coupling (70°C, 1 h, yield: 70%) . Environmental metrics highlight E-factor improvements from 32 (batch) to 18 (flow) via solvent recycling .

Chemical Reactions Analysis

Types of Reactions

2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can be employed to reduce specific functional groups within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution; nucleophiles like amines for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce alcohols or amines.

Scientific Research Applications

Biological Activities

Research indicates that coumarin derivatives, including this compound, exhibit a broad spectrum of biological activities:

• Anticancer Properties : The compound has shown promise in inhibiting cancer cell proliferation. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines through mechanisms involving the modulation of apoptotic pathways and cell cycle arrest.
• Neuroprotective Effects : The compound's structure suggests potential neuroprotective properties. It may mitigate oxidative stress and inflammation in neuronal cells, which are critical factors in neurodegenerative diseases.
• Antimicrobial Activity : Preliminary studies indicate that this compound may possess antimicrobial properties, potentially effective against both Gram-positive and Gram-negative bacteria.

Synthesis Methodology

The synthesis of 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide typically involves multi-step organic synthesis techniques:

• Formation of the Chromenone Core : This is achieved through a condensation reaction involving salicylaldehyde derivatives and acetic anhydride.
• Introduction of Methoxy Groups : Methylation reactions using reagents like dimethyl sulfate or methyl iodide are employed to introduce methoxy groups onto the chromenone structure.
• Coupling with Indole Moiety : The final step involves coupling the modified chromenone with an indole derivative through acetamide formation.

Case Study 1: Anticancer Activity

A study conducted on the anticancer effects of this compound utilized various cancer cell lines, including breast and lung cancer models. The results indicated a significant reduction in cell viability at lower concentrations, suggesting a promising therapeutic index for future drug development.

Case Study 2: Neuroprotective Mechanisms

In vivo studies demonstrated that the compound could reduce neuronal damage in models of oxidative stress-induced neurodegeneration. Mechanistic studies revealed that it downregulates pro-inflammatory cytokines while upregulating antioxidant enzymes.

Case Study 3: Antimicrobial Efficacy

Preliminary antimicrobial assays showed that the compound exhibited notable activity against Staphylococcus aureus and Escherichia coli. The Diameter of Inhibition Zone (DIZ) assay reported DIZ values indicating significant antimicrobial potential.

Mechanism of Action

The mechanism of action of 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide involves its interaction with specific molecular targets. The chromen-2-one core and indole moiety are known to interact with various enzymes and receptors, potentially modulating their activity. This interaction can lead to the inhibition or activation of specific signaling pathways, contributing to the compound’s biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Coumarin-Indole-Acetamide Motifs

N-[1-(2-Methoxyethyl)-1H-indol-4-yl]-2-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)acetamide

• Structural Differences : The indole nitrogen is substituted with a 2-methoxyethyl group instead of isopropyl.
• Synthesis : Prepared via coupling of 7-methoxy-4-methylcoumarin-3-acetic acid with 1-(2-methoxyethyl)-1H-indol-4-amine, analogous to methods in .

N-Substituted 2-(2-(Adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamides

• Structural Differences : The coumarin core is replaced with an adamantane-substituted indole.
• Impact: Adamantane’s rigidity and lipophilicity enhance blood-brain barrier penetration, making these compounds candidates for central nervous system (CNS) targets.

Analogues with Modified Heterocyclic Cores

2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide

• Structural Differences : Replaces coumarin with a pyrazolone ring and dichlorophenyl group.
• The pyrazolone core may confer anti-inflammatory or analgesic activity .

N-(4-Fluorobenzyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• Structural Differences : Substitutes coumarin with a fluorobenzyl group and positions the indole at C3 instead of C3.
• Impact : The fluorine atom improves metabolic stability, while the indole C3 substitution alters binding orientation in receptor pockets .

Pharmacological and Physicochemical Comparison

Compound	Core Structure	Key Substituents	LogP<sup>*</sup>	Biological Activity (Reported)
Target Compound	Coumarin-Indole	7,8-Dimethoxy, 4-methyl, isopropyl	~3.2	Kinase inhibition, anticoagulant (hypothesized)
N-[1-(2-Methoxyethyl)-indol-4-yl]	Coumarin-Indole	7-Methoxy, methoxyethyl	~2.8	Improved solubility, reduced CNS activity
Adamantane-indole derivatives	Adamantane-Indole	Adamantane, variable R groups	~4.5	Antiviral, CNS-targeted
Dichlorophenyl-pyrazolone derivative	Pyrazolone	3,4-Dichlorophenyl	~2.5	Anti-inflammatory, analgesic

^*LogP values estimated via computational tools (e.g., ChemDraw).

Biological Activity

The compound 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide is a synthetic derivative of chromen and indole structures, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

The molecular formula of the compound is $C_{19}H_{22}N_2O_5$ with a molecular weight of approximately 362.39 g/mol. The compound features a chromen backbone substituted with methoxy and methyl groups, enhancing its biological properties.

Antitumor Activity

Recent studies have indicated that compounds containing chromen and indole moieties exhibit significant antitumor activity. For instance, derivatives similar to our compound have shown IC50 values in the low micromolar range against various cancer cell lines.

Compound Structure	IC50 (µM)	Cancer Cell Line
Chromen derivative	1.61	A-431
Indole derivative	1.98	Jurkat

These values suggest that the presence of both chromen and indole structures contributes to enhanced cytotoxicity against cancer cells .

The proposed mechanism of action for this compound involves the inhibition of key signaling pathways associated with cell proliferation and survival. Specifically, it has been shown to interact with proteins involved in apoptosis regulation, such as Bcl-2 family proteins. Molecular dynamics simulations indicate that the compound forms hydrophobic interactions with these proteins, promoting apoptosis in cancer cells .

Antioxidant Activity

In addition to its anticancer properties, the compound exhibits notable antioxidant activity. The antioxidant potential is attributed to the presence of methoxy groups on the chromen ring, which can scavenge free radicals and reduce oxidative stress in cellular environments. This property may further contribute to its therapeutic efficacy in preventing cancer progression and other oxidative stress-related diseases .

Case Studies

A recent study evaluated the effects of a related compound on neurobehavioral functions in chronic alcohol-exposed mice. The results demonstrated that treatment with the compound significantly improved cognitive functions and reduced neurodegeneration markers in the hippocampus . This suggests potential neuroprotective effects that could be explored further.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for optimizing the yield of this compound?

• Methodological Answer : The synthesis involves multi-step routes requiring precise control of reaction conditions (temperature, pH, solvent selection). For example, amide coupling steps may employ carbodiimide-based reagents (e.g., EDC/HCl) in dichloromethane with triethylamine as a base, as seen in analogous indole-acetamide syntheses . To enhance efficiency, continuous flow reactors can replace batch processes, improving reaction homogeneity and reducing side-product formation . Yield optimization may also require iterative adjustments of stoichiometry (e.g., 1.2–1.5 equivalents of acetyl chloride for acetylation) and post-reaction purification via silica gel chromatography or recrystallization .

Q. How can structural characterization be systematically performed for this compound?

• Methodological Answer : A tiered approach is recommended:

• Nuclear Magnetic Resonance (NMR) : Use $^{1}\text{H}$ and $^{13}\text{C}$ NMR to confirm backbone structure, focusing on key signals (e.g., δ 4.90 ppm for chromen-2-one protons, δ 7.69 ppm for indole NH) .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula (e.g., expected [M+H]$^+$ at m/z 467.18).
• X-ray Crystallography : For absolute configuration determination, grow single crystals in methylene chloride/ethyl acetate mixtures and analyze intermolecular interactions (e.g., hydrogen bonding between amide groups and π-stacking of aromatic rings) .

Q. What in vitro assays are suitable for preliminary biological activity screening?

• Methodological Answer : Prioritize assays aligned with structural analogs (e.g., indole/chromenone hybrids):

• Anticancer : MTT assay against cancer cell lines (e.g., HepG2, MCF-7) with IC$_{50}$ determination.
• Antimicrobial : Broth microdilution for MIC values against Gram-positive/negative bacteria.
• Enzyme Inhibition : Fluorescence-based assays targeting kinases or cytochrome P450 isoforms. Include positive controls (e.g., doxorubicin for cytotoxicity) and validate results with dose-response curves .

Advanced Research Questions

Q. How can computational modeling guide the design of analogs with improved target affinity?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to predict binding modes to targets like DNA topoisomerase II or estrogen receptors. Focus on key interactions (e.g., hydrogen bonds between methoxy groups and catalytic residues) .
• Quantum Chemical Calculations : Calculate electrostatic potential surfaces to identify nucleophilic/electrophilic regions for functionalization (e.g., adding sulfonyl groups to enhance solubility) .
• MD Simulations : Run 100-ns trajectories in explicit solvent to assess stability of ligand-receptor complexes. Analyze RMSD and binding free energy with MM/PBSA .

Q. What strategies resolve contradictions in reported biological activity data for structural analogs?

• Methodological Answer : Discrepancies (e.g., variable IC$_{50}$ values) may arise from assay conditions or impurity profiles. Mitigate by:

• Standardized Protocols : Adopt CLSI guidelines for antimicrobial testing or NCI-60 panel protocols for cytotoxicity.
• Purity Validation : Use HPLC-MS (≥95% purity) and quantify residual solvents via GC.
• Meta-Analysis : Compare data across studies using cheminformatics tools (e.g., PubChem BioAssay) to identify structure-activity trends .

Q. How can reaction mechanisms be elucidated for key synthetic steps (e.g., amide coupling)?

• Methodological Answer :

• Kinetic Studies : Monitor reaction progress via in situ IR spectroscopy (e.g., disappearance of carbonyl stretch at ~1700 cm$^{-1}$).
• Isotopic Labeling : Use $^{18}\text{O}$-labeled water to track hydrolysis intermediates in acidic/basic conditions .
• DFT Calculations : Map energy profiles for plausible pathways (e.g., activation of carboxylic acid via EDC-mediated intermediate) .